Cas no 2228913-48-0 (Methyl 4-(1-bromopropan-2-yl)benzoate)

• Product Name: Methyl 4-(1-bromopropan-2-yl)benzoate
• CAS No: 2228913-48-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5791449
• PubChem ID: 165650394
• Update Time: 2025-06-09

Methyl 4-(1-bromopropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-bromopropan-2-yl)benzoate
• EN300-1909000
• 2228913-48-0
• Methyl 4-(1-bromopropan-2-yl)benzoate

• Inchi： 1S/C11H13BrO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h3-6,8H,7H2,1-2H3
• InChI Key： FMLMQPBLNXVMKN-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 4-(1-bromopropan-2-yl)benzoate

Methyl 4-(1-bromopropan-2-yl)benzoate (CAS No. 2228913-48-0): A Comprehensive Overview in Modern Chemical Research

Methyl 4-(1-bromopropan-2-yl)benzoate, identified by its unique chemical identifier CAS No. 2228913-48-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid features a brominated propyl side chain, which imparts distinct chemical properties making it a valuable intermediate in synthetic chemistry. The molecular structure, characterized by a combination of aromatic and aliphatic moieties, offers versatile reactivity that has been exploited in various scientific applications.

The compound's structure consists of a benzoate core linked to a brominated propyl group. This configuration allows for diverse functionalization pathways, making it a useful building block in the synthesis of more complex molecules. In recent years, the interest in such derivatives has surged due to their potential applications in drug discovery and material science. The presence of the bromine atom enhances the electrophilicity of the molecule, facilitating reactions such as cross-coupling, which are pivotal in modern synthetic methodologies.

One of the most compelling aspects of Methyl 4-(1-bromopropan-2-yl)benzoate is its utility in pharmaceutical research. The benzoate moiety is well-known for its pharmacological properties, often serving as a scaffold in the development of therapeutic agents. Researchers have leveraged this compound to synthesize novel molecules with potential applications in treating various diseases. For instance, derivatives of benzoic acid have been explored for their anti-inflammatory and analgesic effects, prompting further investigation into Methyl 4-(1-bromopropan-2-yl)benzoate as a precursor.

Recent studies have highlighted the role of this compound in the development of bioactive molecules. The bromine substituent on the propyl group allows for facile introduction of other functional groups, enabling the creation of structurally diverse libraries for high-throughput screening. This approach has been particularly effective in identifying lead compounds for drug development. Moreover, the benzoate group's ability to interact with biological targets has made it a preferred choice for medicinal chemists seeking to design molecules with enhanced binding affinity.

In material science, Methyl 4-(1-bromopropan-2-yl)benzoate has also shown promise as a monomer or intermediate in polymer synthesis. The compound's ability to undergo polymerization reactions makes it suitable for creating advanced materials with tailored properties. These materials could find applications in coatings, adhesives, and even electronic components, where precise control over molecular architecture is crucial. The versatility of this compound underscores its importance as a chemical building block across multiple disciplines.

The synthesis of Methyl 4-(1-bromopropan-2-yl)benzoate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the bromination of propanal or propanol derivatives followed by esterification with benzoic acid or its derivatives. Advances in synthetic chemistry have refined these procedures, making them more efficient and scalable. Such improvements are essential for meeting the growing demand for this compound in research and industrial settings.

As research continues to evolve, the applications of Methyl 4-(1-bromopropan-2-yl)benzoate are expected to expand further. The integration of computational chemistry and machine learning techniques has accelerated the discovery of new uses for this compound. By predicting molecular interactions and optimizing synthetic routes, researchers can more rapidly harness its potential. This interdisciplinary approach is likely to yield innovative solutions across various scientific domains.

In conclusion, Methyl 4-(1-bromopropan-2-yl)benzoate (CAS No. 2228913-48-0) represents a fascinating compound with broad utility in chemical research. Its unique structure and reactivity make it indispensable in pharmaceutical development, material science, and synthetic chemistry. As our understanding of its properties deepens, so too will its applications continue to grow, driving innovation and progress in multiple scientific fields.